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This guide provides a comprehensive re-evaluation of the production rates of Aluminum-26
(2%Al), a key radionuclide in astrophysics with implications for understanding stellar
nucleosynthesis, the early Solar System, and galactic chemical evolution. This document
compares the primary production mechanisms, presents supporting experimental data, and
details the methodologies of key experiments.

Introduction to Aluminum-26

Aluminum-26 is a radioactive isotope with a half-life of approximately 717,000 years.[1] Its
decay to Magnesium-26 (26Mg) is accompanied by the emission of a characteristic 1.809 MeV
gamma-ray, which allows for its direct observation in the interstellar medium by gamma-ray
telescopes.[1][2] The presence of live 26Al provides direct evidence of ongoing nucleosynthesis
in the Milky Way.[3] Furthermore, the discovery of excess 2°Mg, the decay product of 26Al, in
meteorites provides crucial insights into the timeline of the early Solar System.[4]

The primary production sites of 26Al are believed to be massive stars, including their pre-
supernova phases (e.g., Wolf-Rayet stars) and subsequent supernova explosions, as well as
Asymptotic Giant Branch (AGB) stars and novae.[3][5] Additionally, cosmic ray spallation
contributes to the galactic inventory of 2°Al.[6] Understanding the contribution of each source is
critical for refining models of galactic chemical evolution.
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Major Production Pathways of Aluminum-26

The production of 26Al occurs through distinct nuclear reaction pathways in various
astrophysical environments.

Stellar Nucleosynthesis

In stellar interiors, 26Al is primarily synthesized through proton capture on Magnesium-25 (3>Mg)
in the Mg-Al cycle.[5][7]

e Massive Stars (including Wolf-Rayet Stars and Supernovae): These are considered the
dominant producers of galactic 2°Al.[3] Production occurs during hydrogen burning phases
and explosive events.[3] The winds of massive Wolf-Rayet stars and the ejecta from core-
collapse supernovae enrich the interstellar medium with newly synthesized 2°Al.[8][9]

o Asymptotic Giant Branch (AGB) Stars: These low- and intermediate-mass stars contribute to
the galactic 2°Al inventory, particularly through hot bottom burning in more massive AGB
stars.[10][11]

» Novae: These explosive events on the surface of white dwarfs are also recognized as
potential sources of 2°Al.[3]

Cosmic Ray Spallation

Cosmic ray spallation is a process where high-energy cosmic rays (mostly protons and alpha
particles) impact heavier nuclei in the interstellar medium, breaking them apart and producing
lighter nuclides, including 26Al.[6] Key target elements for 26Al production via spallation include
silicon and aluminum itself.[12] This process is thought to be responsible for the presence of
26A| in materials not directly exposed to stellar ejecta, such as meteorites.[4]

Quantitative Comparison of Production Rates

The following tables summarize key quantitative data related to the production of Aluminum-
26 from various sources and the primary nuclear reaction governing its stellar synthesis.

Table 1: Estimated Yields of Aluminum-26 from Stellar Sources
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Progenitor Mass

Estimated 26Al

Stellar Source (MO) vield (MO) Reference
Supernova 40 1.3x10™* [13]
Supernova 11-40 ~1.3 x 10~ (typical) [14]
Super-AGB Stars upto5x10-3 [15]
Table 2: Experimental Data for the 22Mg(p,y)?°Al Reaction
Resonance Energy Resonance Experimental
(keV) Strength (wy) (eV)  Facility Reference
92 (3.8+0.3) x 1010 JUNA [16]
92 (2.9 £ 0.6) x 1010 LUNA [17]
189 LUNA [17]
304 JUNA [16]
Table 3: Cosmic Ray Spallation Cross Sections for 26Al Production
Target Proton Energy Cross Section (mb) Reference
(GeV)
Aluminum 0.6 179+ 27 [12]
Silicon 0.6 125+25 [12]
Iron 0.6 0.45 + 0.14 [12]
Iron 24 26+0.5 [12]

Experimental Protocols for Key Measurements

Accurate determination of 26Al production rates relies on precise measurements of nuclear

reaction cross-sections and the quantification of 26Al in samples.
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Direct Measurement of the 2>Mg(p,y)?°Al Reaction Cross
Section

The Laboratory for Underground Nuclear Astrophysics (LUNA) and the Jinping Underground
Nuclear Astrophysics experimental facility (JUNA) have been instrumental in measuring the
25Mg(p,Yy)?°Al reaction at astrophysical energies.

» Experimental Setup:

o Accelerator: A low-energy particle accelerator (e.g., 400 kV at LUNA and JUNA) produces
a high-intensity proton beam.[16][17]

o Target: An enriched Mg target is bombarded with the proton beam.[16][17] The target is
often water-cooled to withstand the high beam currents.[16] To prevent carbon buildup, a
liquid nitrogen cold trap is used upstream of the target.[16]

o Gamma-Ray Detection: The gamma rays produced from the (p,y) reaction are detected
using high-purity germanium (HPGe) detectors for high-resolution spectroscopy or a 41t
Bismuth Germanate (BGO) summing crystal for high efficiency.[16][17][18]

o Underground Location: These experiments are conducted deep underground to
significantly reduce the background from cosmic rays, which is crucial for measuring the
extremely low reaction rates at stellar energies.[18][19]

Accelerator Mass Spectrometry (AMS) for 26Al
Quantification
AMS is a highly sensitive technique for measuring trace amounts of long-lived radionuclides

like 26Al, particularly in meteoritic samples.

e Sample Preparation: The sample containing 26Al is chemically processed to extract and
purify the aluminum.

 lon Source: The purified aluminum is placed in an ion source where it is sputtered to produce
negative ions (Al~ or AlO™).[20]
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Acceleration: The negative ions are accelerated to high energies (mega-electron volts) in a
tandem accelerator.[21]

Stripping: Inside the accelerator, the high-energy ions pass through a stripper gas (e.g.,
Argon), which removes multiple electrons, converting them into positive ions (e.g., Al3+).[20]
[22] This process breaks up molecular isobars that could interfere with the measurement.

Mass and Energy Analysis: A series of magnets and electrostatic analyzers are used to
separate the 2°Al ions from other isotopes and isobars based on their mass-to-charge ratio
and energy.[21]

Detection: The 2°6Al ions are counted in a particle detector, allowing for the determination of
the 26Al concentration in the original sample with very high sensitivity.[21]

Gamma-Ray Spectroscopy of Astrophysical 2°Al

Space-based gamma-ray telescopes are used to detect the 1.809 MeV gamma-rays from the
decay of 26Al in the interstellar medium.

Instrumentation: Instruments like the Compton Spectrometer and Imager (COSI) use high-
purity germanium detectors to achieve high energy resolution, which is essential for
identifying the characteristic gamma-ray line of 26Al.[2][23]

Detection Principle: Gamma rays entering the detector undergo Compton scattering. By
tracking the interactions of the scattered gamma rays within the detector volume, the energy
and direction of the incoming gamma ray can be reconstructed.[23]

Data Analysis: The recorded events are processed to produce an energy spectrum. The
presence of a peak at 1.809 MeV indicates the detection of 2°Al decay. The intensity and
spatial distribution of this gamma-ray line provide information about the amount and location
of 26Al in the galaxy.

Visualizing Key Processes

The following diagrams illustrate the primary nuclear reaction pathway for stellar 26Al
production and the experimental workflow for its quantification.
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Stellar production of Aluminum-26 via proton capture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://gchron.copernicus.org/articles/4/339/2022/
https://gchron.copernicus.org/articles/4/339/2022/
https://pubmed.ncbi.nlm.nih.gov/18470926/
https://www.researchgate.net/publication/361150452_Technical_note_Accelerator_mass_spectrometry_of_10Be_and_26Al_at_low_nuclide_concentrations
https://escholarship.org/uc/item/9qp8f40t
https://escholarship.org/uc/item/9qp8f40t
https://www.benchchem.com/product/b1230959#re-evaluating-the-production-rate-of-aluminum-26
https://www.benchchem.com/product/b1230959#re-evaluating-the-production-rate-of-aluminum-26
https://www.benchchem.com/product/b1230959#re-evaluating-the-production-rate-of-aluminum-26
https://www.benchchem.com/product/b1230959#re-evaluating-the-production-rate-of-aluminum-26
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230959?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

